Cas no 1160256-82-5 (7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride)

• Product Name: 7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride
• CAS No: 1160256-82-5
• MF: C₁₆H₁₁Cl₂NOS
• MW: 336.235640764236
• MDL: MFCD03422892
• CID: 4682349
• Update Time: 2025-05-21

7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride
• 7-chloro-8-methyl-2-(5-methylthiophen-2-yl)quinoline-4-carbonyl chloride
• BBL014801
• STL197210
• R7587
• 4-quinolinecarbonyl chloride, 7-chloro-8-methyl-2-(5-methyl-2-thienyl)-
• 7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422892
• Inchi： 1S/C16H11Cl2NOS/c1-8-3-6-14(21-8)13-7-11(16(18)20)10-4-5-12(17)9(2)15(10)19-13/h3-7H,1-2H3
• InChI Key： MBBRKRFJOZLRFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)Cl)C=C(C3=CC=C(C)S3)N=C2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride

Professional Introduction to 7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride (CAS No. 1160256-82-5)

7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1160256-82-5, belongs to the quinoline class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a chloro substituent at the 7-position, a methyl group at the 8-position, and a 5-methyl-2-thienyl moiety at the 2-position, contribute to its unique chemical reactivity and potential therapeutic applications.

The synthesis and characterization of 7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride involve intricate organic transformations that highlight the compound's versatility as a synthetic intermediate. The chloroacetyl chloride functionality at the 4-position of the quinoline core makes it an excellent electrophile, facilitating various nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures. This property has been leveraged in multiple synthetic pathways to develop novel derivatives with enhanced pharmacological profiles.

In recent years, quinoline derivatives have been extensively studied for their potential in combating infectious diseases, particularly those caused by parasitic organisms. The< strong>7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride structure exhibits promising antimicrobial and antifungal activities, making it a valuable candidate for further investigation in drug discovery programs. The incorporation of the thienyl ring enhances the compound's solubility and bioavailability, which are critical factors in determining its efficacy as a therapeutic agent.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have utilized 7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride to develop new analogs with improved binding affinity to target enzymes and receptors. For instance, studies have demonstrated its utility in generating derivatives with potent inhibitory effects on enzymes involved in cancer metabolism. These findings underscore the compound's significance in medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.

The< strong>CAS number 1160256-82-5 provides a unique identifier for this compound, ensuring accurate documentation and traceability in scientific literature and industrial applications. This standardized nomenclature system is essential for maintaining consistency across different research groups and facilitating collaboration in global drug development initiatives. The compound's detailed chemical specification also aids in regulatory compliance, ensuring that its production and use adhere to stringent safety and quality standards.

Advances in computational chemistry have further enhanced our understanding of the< strong>7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride's interactions with biological targets. Molecular modeling studies have revealed insights into its binding mechanisms, which are crucial for optimizing its pharmacological properties. These computational approaches complement experimental investigations by providing predictive data on molecular interactions, thereby expediting the discovery process.

The< strong>methyl and< strong>thienyl substituents in this compound contribute to its complex electronic properties, influencing both its reactivity and biological activity. The methyl groups enhance lipophilicity, which can improve membrane permeability and cellular uptake, while the thienyl ring introduces additional functional sites for chemical modification. This structural diversity allows researchers to fine-tune the compound's properties for specific applications, such as targeting particular disease pathways or enhancing drug delivery systems.

In conclusion, 7-Chloro-8-methyl-2-(5-methyl-2-thienyl)quinoline-4-carbonyl chloride (CAS No. 1160256-82-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in addressing global health challenges through innovative drug design strategies.